Cas no 6387-19-5 (Benzenesulfonic acid,3-amino-2-methyl-)
6387-19-5 structure
Product Name:Benzenesulfonic acid,3-amino-2-methyl-
CAS No:6387-19-5
MF:C7H9NO3S
MW:187.216260671616
CID:500691
PubChem ID:23424122
Update Time:2025-04-19
Benzenesulfonic acid,3-amino-2-methyl- Chemical and Physical Properties
Names and Identifiers
-
- Benzenesulfonic acid,3-amino-2-methyl-
- o-toluidine-3-sulphonic acid
- 2-Methyl-3-aminobenzenesulfonic acid
- 3-Amino-2-methylbenzenesulfonic acid
- 6-aminotoluene-2-sulphonic acid
- DTXSID901031631
- 6387-19-5
- SCHEMBL2184171
- AKOS006279817
-
- Inchi： 1S/C7H9NO3S/c1-5-6(8)3-2-4-7(5)12(9,10)11/h2-4H,8H2,1H3,(H,9,10,11)
- InChI Key： KEISVHMIDOVJRP-UHFFFAOYSA-N
- SMILES： S(C1C=CC=C(C=1C)N)(=O)(=O)O
Computed Properties
- Exact Mass: 187.03000
- Monoisotopic Mass: 187.03
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 244
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 88.8A^2
Experimental Properties
- PSA: 88.77000
- LogP: 2.48590
Benzenesulfonic acid,3-amino-2-methyl- Customs Data
- HS CODE：2921430090
- Customs Data：
China Customs Code:
2921430090Overview:
2921430090 Toluidine and its derivatives and their salts. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Evidence document and number of origin(example Certificate of origin attached, Originating in the European Union
Summary:
HS:2921430090 toluidines and their derivatives; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
Benzenesulfonic acid,3-amino-2-methyl- Related Literature
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
6387-19-5 (Benzenesulfonic acid,3-amino-2-methyl-) Related Products
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- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
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